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Compound of Interest

Compound Name: Fenfluthrin

Cat. No.: B3416385

Fenfluthrin: A Toxicological and Safety Profile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Fenfluthrin is an obsolete synthetic pyrethroid insecticide. As such, publicly
available toxicological data is limited. This guide summarizes the available information and,
where data for fenfluthrin is unavailable, provides information on closely related pyrethroids to
offer a general understanding of the toxicological profile of this class of compounds. All data not
specific to fenfluthrin are clearly marked.

Introduction

Fenfluthrin is a synthetic pyrethroid insecticide, a class of chemicals modeled after the natural
insecticidal compounds, pyrethrins, found in chrysanthemum flowers.[1][2] Pyrethroids are
characterized by their potent insecticidal activity, rapid knockdown effect, and relatively low
mammalian toxicity compared to other insecticide classes like organophosphates.[3] They act
as neurotoxicants in insects by targeting voltage-gated sodium channels, leading to paralysis
and death.[4] Fenfluthrin was developed for the control of a broad spectrum of insect pests.
However, it is now considered an obsolete pesticide, and its use has been discontinued in
many regions.[4] This document aims to provide a comprehensive overview of the known
toxicological and safety data for fenfluthrin, drawing upon available literature and data for
similar pyrethroid compounds where necessary.
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Chemical and Physical Properties

Property Value Reference

(2,3,4,5,6-
pentafluorophenyl)methyl
(1R,3S)-3-(2,2-

IUPAC Name _ [5]
dichloroethenyl)-2,2-

dimethylcyclopropane-1-

carboxylate
CAS Number 75867-00-4 [5]
Molecular Formula C15H11CI2F502 [5]
Molecular Weight 389.1 g/mol [5]

Toxicological Profile
Acute Toxicity

Acute toxicity data for fenfluthrin is scarce. However, the University of Hertfordshire's
Pesticide Properties Database (PPDB) indicates a high alert for acute mammalian toxicity.[4]
General GHS classifications suggest that fenfluthrin is toxic if swallowed, harmful in contact
with skin, and fatal if inhaled.[5]

For context, the acute toxicity of other pyrethroids varies widely depending on the specific
compound, isomer ratio, and route of exposure.[6]

Table 1: Acute Toxicity Data for Representative Pyrethroids (Data for Fenfluthrin is not

available)
Compound Test Species Route LDso Reference
Phenothrin Rat Oral > 5000 mg/kg [7]
Deltamethrin Mouse Oral > 500 mg/kg [8]
Permethrin Mouse Oral > 500 mg/kg [8]
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Experimental Protocol: Acute Oral Toxicity (General OECD 423 Guideline)

The acute oral toxicity is typically determined using a sequential process with a limited number
of animals. The study proceeds stepwise, and the results from each step determine the
subsequent step.

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow (OECD 423).

Chronic Toxicity

No specific chronic toxicity studies for fenfluthrin were identified. For pyrethroids in general,
long-term exposure can lead to effects on the nervous system, liver, and immune system.[9]
[10]

No-Observed-Adverse-Effect Level (NOAEL): The NOAEL is the highest dose at which no
adverse effects are observed. This value is crucial for establishing safe exposure levels for
humans. Due to the lack of chronic toxicity data, a NOAEL for fenfluthrin has not been
established.

For the pyrethroid metofluthrin, a 90-day dermal toxicity study in rats established a NOAEL of
300 mg/kg/day, based on the absence of mortality and clinical signs of toxicity observed at
higher doses.[11]
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Genotoxicity

There is no available data on the genotoxic potential of fenfluthrin. Studies on other
pyrethroids, such as zeta-cypermethrin and (3-cyfluthrin, have shown that they can induce DNA
damage in human peripheral blood lymphocytes in vitro.[12]

Experimental Protocol: In Vitro Chromosomal Aberration Assay (General OECD 473 Guideline)

This assay identifies substances that cause structural chromosomal aberrations in cultured

mammalian cells.
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Workflow for an In Vitro Chromosomal Aberration Assay.

Carcinogenicity

No carcinogenicity bioassays for fenfluthrin have been reported. The carcinogenic potential of
pyrethroids as a class is not uniform, with some compounds showing evidence of
carcinogenicity in animal studies while others do not.[6]

Reproductive and Developmental Toxicity

Data on the reproductive and developmental toxicity of fenfluthrin is not available. Some
pyrethroids have been shown to have adverse effects on reproduction and development in
animal studies, although often at high doses.[8]

Neurotoxicity

As a pyrethroid, the primary target for fenfluthrin's toxicity is the nervous system.[4]
Pyrethroids act on voltage-gated sodium channels in neurons, causing prolonged channel
opening, which leads to hyperexcitation of the nervous system.[13] This mechanism is
responsible for the insecticidal action and can also cause neurotoxic effects in mammals at
high doses.

Signaling Pathway: Pyrethroid Action on Voltage-Gated Sodium Channels
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Mechanism of Pyrethroid Neurotoxicity.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3416385?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Metabolism and Toxicokinetics

Specific metabolism and toxicokinetic studies on fenfluthrin are not available. In general,
mammals rapidly metabolize pyrethroids through ester hydrolysis and oxidation, primarily
mediated by carboxylesterases and cytochrome P450 enzymes.[14] The resulting metabolites
are typically less toxic and are conjugated and excreted. This rapid metabolism contributes to
the relatively low toxicity of pyrethroids in mammals compared to insects.[14]

Environmental Fate and Ecotoxicology

Information on the environmental fate and ecotoxicity of fenfluthrin is limited. As a class,
pyrethroids are known to be highly toxic to fish and aquatic invertebrates.[15] They generally
have low water solubility and a strong tendency to adsorb to soil and sediment, which can
reduce their bioavailability in aquatic systems but may lead to persistence in those
compartments.[1]

Conclusion

The available toxicological data for fenfluthrin is insufficient to conduct a thorough risk
assessment. The information that is available, primarily from general classifications and its
status as an obsolete pesticide, suggests a potential for high acute toxicity. The lack of data on
chronic toxicity, genotoxicity, carcinogenicity, and reproductive and developmental toxicity
highlights significant knowledge gaps. For a comprehensive understanding of its potential
hazards, further studies would be required. However, given its obsolete status, it is unlikely that
new data will be generated. Researchers and professionals encountering this compound
should exercise extreme caution and refer to the general toxicological properties of pyrethroids
for guidance on potential hazards, while recognizing the limitations of such extrapolation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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